BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling Precautions for
Cyclopentylphenylacetic Acid: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Cyclopentylphenylacetic acid

Cat. No.: B1219947

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal risk assessment or the Safety Data Sheet (SDS) provided by the
supplier. Safety information for Cyclopentylphenylacetic acid is inconsistent across publicly
available sources. All laboratory work should be conducted under the supervision of a qualified
professional and in accordance with all applicable safety regulations.

Executive Summary

Cyclopentylphenylacetic acid (CAS No: 3900-93-4) is a carboxylic acid derivative with a
molecular structure incorporating both a cyclopentyl and a phenyl group. While it is utilized in
chemical synthesis, a comprehensive and consistent toxicological profile is not readily available
in the public domain. A critical discrepancy exists in its GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classification, with some sources indicating it is non-
hazardous, while others classify it as a skin, eye, and respiratory irritant. This guide provides a
detailed overview of the available safety and handling information, highlights these
inconsistencies, and outlines standard precautionary measures and experimental protocols
relevant to its safe use in a research and development setting.

Hazard Identification and Classification
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A significant challenge in defining the safety profile of Cyclopentylphenylacetic acid lies in
the conflicting GHS classifications reported by different sources.

Conflicting GHS Classifications:

e Source 1 (Aggregated Data): The European Chemicals Agency (ECHA) C&L Inventory, as
reported on PubChem, indicates that Cyclopentylphenylacetic acid is classified as
follows[1]:

o Skin Irritation (Category 2): H315 - Causes skin irritation.
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation.

e Source 2 (Supplier Safety Data Sheet): At least one major supplier of this chemical states
that it is "Not a hazardous substance or mixture according to the Globally Harmonized
System (GHS)".

This discrepancy underscores the importance of consulting the specific SDS provided with the
purchased material and conducting a thorough internal risk assessment before handling. Given
the potential for irritation, it is prudent to handle Cyclopentylphenylacetic acid as a
hazardous substance until its toxicological properties are more definitively established.

GHS Labeling Elements (Based on Aggregated Data)

The following labeling elements are associated with the more stringent classification and
should be considered as a precautionary measure:
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Element Information
Pictogram !
Signal Word Warning

H315: Causes skin irritation.[1] H319: Causes
Hazard Statements serious eye irritation.[1] H335: May cause

respiratory irritation.[1]

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[2] P264:
Wash skin thoroughly after handling. P271: Use
only outdoors or in a well-ventilated area. P280:
Wear protective gloves/eye protection/face
protection.[2] Response: P302 + P352: IF ON
SKIN: Wash with plenty of soap and water.[2]
P304 + P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.
P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Precautionary Statements Remove contact lenses, if present and easy to
do. Continue rinsing.[2] P312: Call a POISON
CENTER/doctor if you feel unwell. P332 +
P313: If skin irritation occurs: Get medical
advice/attention. P337 + P313: If eye irritation
persists: Get medical advice/attention. P362 +
P364: Take off contaminated clothing and wash
it before reuse. Storage: P403 + P233: Store in
a well-ventilated place. Keep container tightly
closed. P405: Store locked up. Disposal: P501:
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Data

As of the date of this guide, specific quantitative toxicological data such as LD50 (Lethal Dose,
50%) or LC50 (Lethal Concentration, 50%) for Cyclopentylphenylacetic acid is not readily
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available in the public domain. The toxicological properties have not been thoroughly
investigated.

Structure-Activity Relationship (SAR) Insights

Cyclopentylphenylacetic acid belongs to the family of phenylacetic acid derivatives. Some
compounds within this class have been shown to exhibit biological activity and, in some cases,
toxicity. For instance, studies on 2-phenylaminophenylacetic acid derivatives (the backbone of
some NSAIDs) have indicated that structural modifications can significantly impact cytotoxicity,
with factors like lipophilicity playing a role.[3][4][5] While these findings do not provide direct
evidence for the toxicity of Cyclopentylphenylacetic acid, they suggest that compounds with
this general structure have the potential to interact with biological systems and that their
toxicological profiles warrant careful consideration.

Physical and Chemical Properties

Property Value Source
CAS Number 3900-93-4 [6]
Molecular Formula C13H1602 [1]
Molecular Weight 204.26 g/mol [6]
Appearance White to off-white solid/powder  [7]
Melting Point 98-100 °C [6]

Soluble in methanol (50
Solubility mg/mL, clear, colorless).[6]

Poorly soluble in water.[7]

Storage Class 11 - Combustible Solids [6]

Experimental Protocols for Hazard Assessment

While specific experimental reports for Cyclopentylphenylacetic acid are not available, the
following are standard methodologies for assessing the key hazards identified in the conflicting
GHS classifications.
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Protocol for In Vivo Skin Irritation/Corrosion Testing
(OECD Guideline 404)

This protocol is the standard for determining the potential of a substance to cause skin irritation
or corrosion.

o Test System: Healthy young adult albino rabbits.
e Procedure:
o Asmall area of the animal's dorsal skin is clipped free of fur.

o 0.5 g of the test substance (moistened with a small amount of water if solid) is applied to a
small area of the skin under a gauze patch.

o The patch is secured with tape for a 4-hour exposure period.
o After 4 hours, the patch and any residual test substance are removed.
e Observations:

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Observations are scored on a scale of 0 (no effect) to 4 (severe effect).

o Classification: The mean scores for erythema and edema are calculated. A substance is
classified as a skin irritant if the mean score is = 2.3 and < 4.0 for erythema or edema.

Protocol for In Vivo Eye Irritation/Corrosion Testing
(OECD Guideline 405)

This protocol is the standard for determining the potential of a substance to cause eye irritation
or damage.

o Test System: Healthy young adult albino rabbits.

e Procedure:
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o Asingle dose of 0.1 mL of the test substance (or 0.1 g if solid) is instilled into the
conjunctival sac of one eye of the rabbit.

o The eyelids are held together for about one second.

o The other eye remains untreated and serves as a control.

e Observations:
o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Observations are made for corneal opacity, iritis, and conjunctival redness and swelling
(chemosis).

o Scores are assigned for each observation point.

» Classification: A substance is classified as an eye irritant based on the severity and
persistence of the observed effects.

Handling and Storage Precautions

Given the conflicting safety data, a conservative approach to handling and storage is
recommended.

Engineering Controls

e Work in a well-ventilated area.
e Use a chemical fume hood if there is a risk of dust generation or aerosolization.

e Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
 Skin Protection:

o Wear a lab coat or other protective clothing.
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o Wear chemically resistant gloves (e.g., nitrile).

o Respiratory Protection: If working with the solid material where dust may be generated, a
NIOSH-approved respirator with a particulate filter (e.g., N95) may be necessary.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Avoid inhalation of dust.
» Wash hands thoroughly after handling.

o Keep away from incompatible materials such as strong oxidizing agents.

Storage

e Store in a tightly closed container.
o Store in a cool, dry, well-ventilated area.

o Keep away from sources of ignition.

Visualizations
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Source 1: ECHA C&L Inventory (Aggregated)

| H335: May cause respiratory irritation

H319: Causes serious eye irritation

Cyclopentylphenylacetic Acid A
(CAS 3900-93-4) *

H315: Causes skin irritation

v Source 2: Supplier SDS

Not a hazardous substance or mixture

Click to download full resolution via product page

Caption: Conflicting GHS classifications for Cyclopentylphenylacetic acid.
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Handling Cyclopentylphenylacetic Acid

Risk of Dust or
Aerosol Generation?

No Yes

Standard PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Enhanced PPE:
- Standard PPE +
- NIOSH-approved Respirator

Work Location

Low risk High risk

y

Use in Well-Ventilated Area Use in Chemical Fume Hood

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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